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Compound of Interest

Compound Name: Asperosaponin IV

Cat. No.: B595502 Get Quote

Asperosaponin VI: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Asperosaponin VI, a triterpenoid saponin, is a prominent bioactive constituent isolated from the

roots of Dipsacus asper Wall. ex C.B. Clarke and other plant species such as Akebia quinata

and Lonicera nigra.[1] Also known as Akebia saponin D, it has garnered significant attention

within the scientific community for its diverse pharmacological activities.[1] This technical guide

provides an in-depth overview of the molecular structure, physicochemical properties, and

biological activities of Asperosaponin VI, supported by experimental methodologies and

quantitative data.

Molecular Structure and Physicochemical
Properties
Asperosaponin VI is a complex glycoside with a pentacyclic triterpenoid aglycone. Its chemical

structure has been elucidated using various analytical techniques, including mass spectrometry

and nuclear magnetic resonance (NMR).[1]

Table 1: Physicochemical Properties of Asperosaponin VI
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Property Value Source

Molecular Formula C47H76O18 [1]

Molecular Weight 929.1 g/mol

IUPAC Name

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

[[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]oxan-2-yl]

(4aS,6aR,6aS,6bR,8aR,9R,10

S,12aR,14bS)-9-

(hydroxymethyl)-2,2,6a,6b,9,12

a-hexamethyl-10-

[(2S,3R,4S,5S)-3,4,5-

trihydroxyoxan-2-yl]oxy-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicene-

4a-carboxylate

CAS Number 39524-08-8

Appearance
White to light yellow

powder/crystal
[1]

Solubility

Soluble in Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO), Pyridine, Methanol,

and Ethanol.

Biopharmaceutics

Classification System (BCS)

Class III (High Solubility, Low

Permeability)

Thermal Characteristics

Exhibits a broad heat

absorption peak around

59.8°C in Differential Scanning

Calorimetry (DSC), suggesting

an amorphous phase.
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Biological Activities and Signaling Pathways
Asperosaponin VI exhibits a wide spectrum of biological activities, making it a promising

candidate for therapeutic development. Its mechanisms of action often involve the modulation

of key cellular signaling pathways.

Osteogenic Activity
Asperosaponin VI has been shown to promote osteoblast differentiation and bone formation.

This activity is crucial for its traditional use in treating bone fractures.

Signaling Pathway: The osteogenic effects of Asperosaponin VI are mediated through the

Bone Morphogenetic Protein-2 (BMP-2)/p38 and Extracellular Signal-Regulated Kinase 1/2

(ERK1/2) signaling pathways.[2] It has also been found to promote osteogenic differentiation

of human umbilical cord mesenchymal stem cells via the estrogen signaling pathway.[3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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